3-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-5-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C14H15FN2O3/c1-9(8-19-2)16-14(18)13-7-12(17-20-13)10-3-5-11(15)6-4-10/h3-7,9H,8H2,1-2H3,(H,16,18)
• InChI Key: BNSWGBASSVIYTC-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(=O)C1=CC(=NO1)C2=CC=C(C=C2)F
• Molecular Formula: C14H15FN2O3
• Molecular Weight: 278.28 g/mol

Description

3-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-5-carboxamide is a synthetic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a fluorophenyl group, an oxazole ring, and a carboxamide group, making it a versatile molecule for research and industrial purposes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-5-carboxamide typically involves the following steps:

Formation of the Oxazole Ring: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

Introduction of the Fluorophenyl Group: This step involves the substitution reaction where a fluorophenyl group is introduced to the oxazole ring.

Attachment of the Carboxamide Group: The final step involves the formation of the carboxamide group through amidation reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reactors can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

3-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

3-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-5-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory and anticancer properties.

Industry: It is utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (3-Bromo-4-fluorophenyl)methylamine
• (4-fluorophenyl)methylamine

Uniqueness

3-(4-fluorophenyl)-N-(1-methoxypropan-2-yl)-1,2-oxazole-5-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its oxazole ring and fluorophenyl group make it particularly interesting for research in medicinal chemistry and material science.